Cas no 2138256-48-9 (6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 2138256-48-9
• MF: C₁₃H₁₆FN₃O
• MW: 249.284046173096
• CID: 6516025
• PubChem ID: 165489010
• Update Time: 2025-11-06

6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one
• 2138256-48-9
• EN300-1165199

• Inchi： 1S/C13H16FN3O/c1-3-4-5-15-12-6-9-11(7-10(12)14)16-8(2)17-13(9)18/h6-7,15H,3-5H2,1-2H3,(H,16,17,18)
• InChI Key： VLJUMWNZSNZGPG-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(NC(C)=N2)=O)=CC=1NCCCC

Computed Properties

• Exact Mass: 249.12774030g/mol
• Monoisotopic Mass: 249.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.5Ų

Additional information on 6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one (CAS No. 2138256-48-9)

6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one (CAS No. 2138256-48-9) is a fluorinated quinazolinone derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the dihydroquinazolinone family, a class known for its diverse biological activities, including kinase inhibition and antimicrobial effects. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine.

The molecular structure of 6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one features a fluorine substituent at the 7-position, which enhances its metabolic stability and membrane permeability—a critical factor in bioavailability optimization. The butylamino side chain contributes to its lipophilicity, making it a candidate for CNS-targeted therapies, a hot topic in neurology research. Recent studies suggest its scaffold could be modified for selective enzyme inhibition, addressing frequent search queries like "fluorinated quinazolinones in drug design" or "kinase inhibitors with improved blood-brain barrier penetration."

From a synthetic chemistry perspective, CAS No. 2138256-48-9 exemplifies advancements in heterocyclic compound synthesis. Its preparation typically involves multi-step organic reactions such as cyclocondensation and nucleophilic substitution, topics frequently searched by organic chemistry students. The compound’s crystallinity and solubility profile make it suitable for X-ray diffraction studies, a technique trending in structure-activity relationship (SAR) analyses. Laboratories focusing on fragment-based drug discovery often investigate similar compounds to identify novel pharmacophores.

Environmental and green chemistry applications are emerging areas for 6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one. Its fluorine atom raises questions about sustainable fluorination methods, a popular subject in eco-friendly synthesis forums. Computational chemists also model this compound to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), addressing common searches like "in silico prediction for fluorinated heterocycles." These studies help reduce experimental costs in early-stage drug development.

Industrial applications of CAS No. 2138256-48-9 extend to material science, where its conjugated system is studied for organic semiconductor potential. The compound’s photophysical properties are relevant to OLED technology, connecting to trending searches about "small molecules in optoelectronics." Patent databases reveal growing interest in its derivatives for crop protection agents, responding to the agricultural sector’s demand for low-toxicity pesticides.

Quality control of 6-(butylamino)-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, frequently discussed in analytical chemistry circles. Stability studies under various pH conditions are crucial, as degradation products might affect its therapeutic efficacy. These aspects align with laboratory professionals’ searches for "impurity profiling of nitrogen-containing heterocycles."

Future research directions for CAS No. 2138256-48-9 may explore its polypharmacology potential—a trending concept in multi-target drug discovery. Its scaffold could be engineered for proteolysis-targeting chimeras (PROTACs), a breakthrough technology dominating recent medicinal chemistry literature. As AI-assisted molecular design gains traction, this compound serves as a valuable case study for machine learning models predicting ligand-target interactions.